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Compound of Interest

Compound Name:
Imidazo[2,1-b]thiazole-6-

carbaldehyde

Cat. No.: B045997 Get Quote

An In-Depth Technical Guide on Imidazo[2,1-
b]thiazole-6-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
Imidazo[2,1-b]thiazole-6-carbaldehyde is a heterocyclic organic compound featuring a fused

imidazole and thiazole ring system, a scaffold of significant interest in medicinal chemistry. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Imidazo[2,1-b]thiazole-6-carbaldehyde, a representative experimental protocol

for its synthesis, and an exploration of the biological activities associated with the broader class

of imidazo[2,1-b]thiazole derivatives. The information presented herein is intended to serve as

a valuable resource for researchers engaged in the discovery and development of novel

therapeutics based on this privileged heterocyclic core.

Core Properties of Imidazo[2,1-b]thiazole-6-
carbaldehyde
While specific experimentally determined quantitative data for Imidazo[2,1-b]thiazole-6-
carbaldehyde is limited in publicly available literature, its fundamental chemical identifiers and
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some predicted properties have been established. Commercial suppliers note that analytical

data for this specific compound is not routinely collected.

Table 1: Physical and Chemical Properties of Imidazo[2,1-b]thiazole-6-carbaldehyde

Property Value Source

IUPAC Name
imidazo[2,1-b][1][2]thiazole-6-

carbaldehyde
[3]

Synonyms
Imidazo[2,1-b]thiazole-6-

carboxaldehyde
[3]

CAS Number 120107-61-1

Molecular Formula C₆H₄N₂OS [3]

Molecular Weight 152.17 g/mol [3]

Appearance Solid (form)

Predicted XlogP 1.7 [No specific citation found]

SMILES O=Cc1cn2ccsc2n1

InChI
1S/C6H4N2OS/c9-4-5-3-8-1-2-

10-6(8)7-5/h1-4H

InChIKey
VYBDPAAWKNKEKY-

UHFFFAOYSA-N

Note: The lack of extensive experimental data underscores the opportunity for further research

to fully characterize this compound.

Synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde
The synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde can be achieved through the

Vilsmeier-Haack reaction, a widely used method for the formylation of electron-rich aromatic

compounds. This section provides a representative experimental protocol based on this

general procedure.
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Experimental Protocol: Vilsmeier-Haack Formylation
This protocol describes the synthesis of the target compound from a suitable imidazo[2,1-

b]thiazole precursor.

Materials:

Imidazo[2,1-b]thiazole

N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Preparation of the Vilsmeier Reagent: In a round-bottom flask equipped with a magnetic

stirrer and under an inert atmosphere (e.g., nitrogen or argon), cool N,N-dimethylformamide

(DMF) to 0°C in an ice bath. Slowly add phosphorus oxychloride (POCl₃) dropwise to the

cooled DMF with vigorous stirring. Allow the reaction mixture to stir at 0°C for 30 minutes to

form the Vilsmeier reagent.

Formylation Reaction: Dissolve the starting imidazo[2,1-b]thiazole in dichloromethane

(CH₂Cl₂) in a separate flask. Add this solution dropwise to the pre-formed Vilsmeier reagent

at 0°C. After the addition is complete, allow the reaction mixture to warm to room
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temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Upon completion of the reaction, cool the mixture to room temperature and

carefully pour it into a beaker containing crushed ice. Neutralize the acidic solution by the

slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate.

Purification: Filter the drying agent and concentrate the organic phase under reduced

pressure to obtain the crude product. Purify the crude Imidazo[2,1-b]thiazole-6-
carbaldehyde by silica gel column chromatography using a hexane-ethyl acetate gradient

as the eluent.

Characterization: Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C

NMR, IR, and MS) to confirm its identity and purity.

Synthesis Workflow Diagram

Vilsmeier Reagent Formation

Formylation Purification

DMF Vilsmeier Reagent

POCl₃

Reaction MixtureImidazo[2,1-b]thiazole Aqueous Workup Extraction Column Chromatography Imidazo[2,1-b]thiazole-
6-carbaldehyde
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A flowchart illustrating the synthesis of Imidazo[2,1-b]thiazole-6-carbaldehyde.

Biological Activities and Potential Signaling
Pathways
While specific studies on the biological activity of Imidazo[2,1-b]thiazole-6-carbaldehyde are

not extensively reported, the imidazo[2,1-b]thiazole scaffold is present in a wide range of

biologically active molecules. Derivatives of this heterocyclic system have demonstrated a

broad spectrum of pharmacological activities, including anticancer, antitubercular, antiviral, anti-

inflammatory, and anthelmintic properties[4][5][6].

Anticancer Activity and Mechanism of Action
Several studies have highlighted the potential of imidazo[2,1-b]thiazole derivatives as

anticancer agents[5][6]. One of the proposed mechanisms of action for certain derivatives is

the inhibition of tubulin polymerization[6]. Tubulin is a crucial protein that polymerizes to form

microtubules, which are essential components of the cytoskeleton and are vital for cell division.

By interfering with tubulin polymerization, these compounds can disrupt the cell cycle, leading

to apoptosis (programmed cell death) in cancer cells.

Inhibition of Tubulin Polymerization Pathway
The following diagram illustrates the general mechanism of how an imidazo[2,1-b]thiazole

derivative might inhibit tubulin polymerization, leading to apoptosis.
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Inhibition of tubulin polymerization by an Imidazo[2,1-b]thiazole derivative.

Other Biological Activities
Antitubercular Activity: Certain imidazo[2,1-b]thiazole derivatives have shown potent activity

against Mycobacterium tuberculosis. The proposed mechanism for some of these

compounds is the inhibition of pantothenate synthetase, an essential enzyme in the

biosynthesis of coenzyme A in mycobacteria[2].
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Antiviral and Anti-inflammatory Activity: Various derivatives have also been reported to

possess antiviral and anti-inflammatory properties, suggesting a broad therapeutic potential

for this chemical scaffold[4].

Conclusion
Imidazo[2,1-b]thiazole-6-carbaldehyde is a member of a medicinally important class of

heterocyclic compounds. While detailed experimental data for this specific molecule is not

abundant, this guide provides a summary of its known properties and a representative

synthetic protocol. The diverse biological activities of the imidazo[2,1-b]thiazole scaffold,

particularly in the areas of oncology and infectious diseases, highlight its significance as a

platform for the design and development of novel therapeutic agents. Further research into the

specific properties and biological activities of Imidazo[2,1-b]thiazole-6-carbaldehyde and its

derivatives is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of Imidazo[2,1-
b]thiazole-6-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045997#physical-and-chemical-properties-of-
imidazo-2-1-b-thiazole-6-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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